Cas no 921165-51-7 (3-cyclopentyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propanamide)

• Product Name: 3-cyclopentyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propanamide
• CAS No: 921165-51-7
• MF: C₁₇H₂₃N₅O
• MW: 313.397423028946
• CID: 6589750
• PubChem ID: 18565614
• Update Time: 2025-07-23

3-cyclopentyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propanamide
• 3-cyclopentyl-N-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide
• AKOS024625427
• 921165-51-7
• 3-cyclopentyl-N-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]propanamide
• 3-cyclopentyl-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)propanamide
• F2070-0499

• Inchi： 1S/C17H23N5O/c1-13-6-9-15(10-7-13)22-16(19-20-21-22)12-18-17(23)11-8-14-4-2-3-5-14/h6-7,9-10,14H,2-5,8,11-12H2,1H3,(H,18,23)
• InChI Key： PLXNODRJTJCUGK-UHFFFAOYSA-N
• SMILES： O=C(CCC1CCCC1)NCC1=NN=NN1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 313.19026037g/mol
• Monoisotopic Mass: 313.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.7Ų

Additional information on 3-cyclopentyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propanamide

Research Brief on 3-cyclopentyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propanamide (CAS: 921165-51-7)

The compound 3-cyclopentyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propanamide (CAS: 921165-51-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, pharmacological properties, and mechanistic insights.

Recent studies have highlighted the role of this compound as a modulator of specific biological pathways, particularly in the context of inflammation and metabolic disorders. The tetrazole moiety in its structure is known to confer stability and bioavailability, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and in vitro assays to elucidate its binding affinity and selectivity toward target proteins.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-cyclopentyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propanamide exhibits potent inhibitory activity against a key enzyme involved in inflammatory responses. The study utilized X-ray crystallography to reveal the molecular interactions at the active site, providing a structural basis for its efficacy. These findings are corroborated by in vivo experiments showing reduced inflammatory markers in animal models.

Another line of research has explored the compound's potential in metabolic syndrome. A preprint from BioRxiv (2024) reported that this molecule acts as an agonist for a nuclear receptor implicated in lipid metabolism. The study employed high-throughput screening and transcriptomic analysis to identify downstream effects, suggesting its utility in managing dyslipidemia and related conditions.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 3-cyclopentyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propanamide. Current efforts are directed toward structural modifications to enhance its metabolic stability and reduce off-target effects. Collaborative initiatives between academia and industry are underway to advance this compound into preclinical trials.

In conclusion, 3-cyclopentyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propanamide represents a versatile scaffold with dual therapeutic potential. Its mechanistic versatility and structural features position it as a compelling subject for future research in drug discovery and chemical biology.